Cas no 50534-23-1 (N-(1-Benzylpiperidin-4-yl)acetamide)

• Product Name: N-(1-Benzylpiperidin-4-yl)acetamide
• CAS No: 50534-23-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• MDL: MFCD00247343
• CID: 933904
• PubChem ID: 87563080
• Update Time: 2025-11-05

N-(1-Benzylpiperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 4-Acetamido-1-benzylpiperidine
• N-(1-benzylpiperidin-4-yl)acetamide
• N-Acetyl-1-benzyl-4-aminopiperidine
• Acetamide, N-[1-(phenylmethyl)-4-piperidinyl]-
• 8RV
• 4-acetylamino-1-benzylpiperidine
• PXKZVCOKJFOTQY-UHFFFAOYSA-N
• N-(1-benzyl-4-piperidyl)acetamide
• n-(1-benzyl-4-piperidinyl)acetamide
• GS-0422
• F13667
• SB43715
• AKOS008588925
• AC-27846
• DTXSID20505380
• 50534-23-1
• SCHEMBL3164487
• MFCD00247343
• A871529
• CS-0038922
• A1654
• N-(1-Benzylpiperidin-4-yl)acetamide

• MDL： MFCD00247343
• Inchi： 1S/C14H20N2O/c1-12(17)15-14-7-9-16(10-8-14)11-13-5-3-2-4-6-13/h2-6,14H,7-11H2,1H3,(H,15,17)
• InChI Key： PXKZVCOKJFOTQY-UHFFFAOYSA-N
• SMILES： O=C(C)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 232.15800
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: Not determined
• Density: 1.08±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 140°C(lit.)
• Solubility: Slightly soluble (7.2 g/l) (25 º C),
• PSA: 32.34000
• LogP: 2.11590
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on N-(1-Benzylpiperidin-4-yl)acetamide

N-(1-Benzylpiperidin-4-yl)acetamide: A Comprehensive Overview

N-(1-Benzylpiperidin-4-yl)acetamide, also known by its CAS registry number 50534-23-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the chemical structure, synthesis, pharmacological properties, and recent research findings related to this compound.

The chemical structure of N-(1-Benzylpiperidin-4-yl)acetamide comprises a piperidine ring substituted with a benzyl group at the 1-position and an acetamide group at the 4-position. This arrangement imparts the molecule with a combination of rigid and flexible structural elements, which are crucial for its biological activity. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, serves as a versatile scaffold for various functional groups. The benzyl substituent introduces aromaticity and hydrophobicity, while the acetamide group contributes hydrogen bonding capability and enhances solubility.

Recent studies have explored the synthesis of N-(1-Benzylpiperidin-4-yl)acetamide through various routes, including nucleophilic substitution and amide bond formation. These methods have been optimized to improve yield and purity, making the compound more accessible for further research. For instance, researchers have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality. Such advancements highlight the importance of efficient synthetic strategies in drug discovery.

The pharmacological properties of N-(1-Benzylpiperidin-4-yl)acetamide have been extensively investigated in recent years. Preclinical studies suggest that this compound exhibits potential as a modulator of ion channels, particularly voltage-gated sodium channels (Nav). Its ability to inhibit Nav currents makes it a promising candidate for treating conditions such as epilepsy and chronic pain. Furthermore, studies have demonstrated that N-(1-Benzylpiperidin-4-yl)acetamide may also interact with other targets, including G-protein coupled receptors (GPCRs), broadening its therapeutic potential.

In addition to its pharmacological applications, N-(1-Benzylpiperidin-4-yl)acetamide has been explored for its role in chemical biology. Researchers have utilized this compound as a tool to study protein-protein interactions and enzyme kinetics. Its structural features make it an ideal candidate for probing complex biological systems, providing insights into molecular mechanisms that underpin various diseases.

The latest research on N-(1-Benzylpiperidin-4-yl)acetamide has also focused on its bioavailability and toxicity profiles. In vivo studies in animal models have shown moderate absorption rates and acceptable toxicity levels, suggesting that it may be suitable for systemic administration. However, further investigations are required to optimize its pharmacokinetic properties and minimize off-target effects.

In conclusion, N-(1-Benzylpiperidin-4-yl)acetamide (CAS No. 50534-23-1) is a compound with intriguing chemical and biological properties that warrant further exploration. Its structural versatility, coupled with promising preclinical data, positions it as a valuable asset in drug discovery efforts. As research continues to uncover its full potential, this molecule may pave the way for innovative therapeutic interventions in various disease areas.